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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecaethylene glycol (DEG), a member of the polyethylene glycol (PEG) family, is a

polyether compound with the chemical formula C24H50O13.[1][2] It is a versatile molecule

widely utilized in various scientific and industrial fields, particularly in biomedical and

pharmaceutical research. Its unique properties, including high water solubility, biocompatibility,

and low toxicity, make it an invaluable component in drug delivery systems, bioconjugation, and

as a linker in advanced therapeutic modalities like Antibody-Drug Conjugates (ADCs) and

Proteolysis Targeting Chimeras (PROTACs).[3] This in-depth technical guide provides a

comprehensive overview of the physical and chemical properties of dodecaethylene glycol,
detailed experimental protocols for their determination, and its applications in a laboratory

setting, with a focus on drug development.

Physical and Chemical Properties
Dodecaethylene glycol is a white to off-white waxy solid at room temperature.[4] Its physical

and chemical properties are summarized in the tables below. While specific experimental data

for dodecaethylene glycol is limited in publicly available literature, the properties of

polyethylene glycols, in general, are well-documented and provide a reliable reference.
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Property Value Reference

Chemical Formula C24H50O13 [1][2]

Molecular Weight 546.65 g/mol [1][2]

CAS Number 6790-09-6 [1][2]

Appearance White to off-white waxy solid [4]

Melting Point 32-36 °C

Boiling Point >300 °C

Solubility
Dodecaethylene glycol exhibits excellent solubility in water and a range of organic solvents

due to the presence of repeating hydrophilic ethylene oxide units and terminal hydroxyl groups.

This high solubility is a key attribute for its use in pharmaceutical formulations.[4]

Solvent Solubility

Water Soluble

Methanol Soluble[5]

Ethanol Soluble

Acetone Soluble

Dichloromethane Soluble

Tetrahydrofuran (THF) Soluble

Note: Quantitative solubility data for dodecaethylene glycol is not readily available. The

information provided is based on the general solubility characteristics of polyethylene glycols.

Spectroscopic Data
While specific spectra for dodecaethylene glycol are not widely published, the characteristic

peaks for polyethylene glycols in 1H NMR, 13C NMR, and IR spectroscopy are well-
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established.

¹H NMR: The spectrum is dominated by a large signal around 3.6 ppm, corresponding to the

repeating methylene protons (-O-CH2-CH2-O-). The terminal methylene protons adjacent to

the hydroxyl groups appear at a slightly different chemical shift.

¹³C NMR: The main signal appears around 70 ppm, attributed to the carbon atoms of the

repeating ethylene oxide units.

IR Spectroscopy: A broad absorption band in the region of 3400 cm⁻¹ is characteristic of the

O-H stretching of the terminal hydroxyl groups. A strong C-O-C stretching band is observed

around 1100 cm⁻¹.[6]

Experimental Protocols
This section provides detailed methodologies for the determination of key physical and

chemical properties of dodecaethylene glycol in a laboratory setting.

Determination of Density
The density of liquid polymers like molten dodecaethylene glycol can be determined using the

pycnometry method.[7]

Methodology:

Calibration of Pycnometer:

Thoroughly clean and dry a pycnometer of a known volume.

Weigh the empty, dry pycnometer (m_pyc).

Fill the pycnometer with deionized water of a known temperature and density (ρ_water).

Weigh the pycnometer filled with water (m_pyc+water).

Calculate the exact volume of the pycnometer (V_pyc) using the formula: V_pyc =

(m_pyc+water - m_pyc) / ρ_water.
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Measurement of Dodecaethylene Glycol Density:

Melt the dodecaethylene glycol sample by gently heating it above its melting point.

Fill the calibrated pycnometer with the molten dodecaethylene glycol.

Allow the pycnometer and its contents to equilibrate to the desired temperature in a water

bath.

Weigh the pycnometer filled with the sample (m_pyc+sample).

Calculate the density of the dodecaethylene glycol (ρ_sample) using the formula:

ρ_sample = (m_pyc+sample - m_pyc) / V_pyc.

Determination of Viscosity
The viscosity of molten dodecaethylene glycol can be measured using a capillary viscometer,

such as an Ubbelohde viscometer.[8]

Methodology:

Apparatus Setup:

Select a capillary viscometer of the appropriate size for the expected viscosity range.

Clean and dry the viscometer thoroughly.

Mount the viscometer vertically in a constant temperature bath set to the desired

measurement temperature.

Sample Preparation and Measurement:

Melt the dodecaethylene glycol sample.

Introduce the molten sample into the viscometer.

Allow the sample to thermally equilibrate in the viscometer for at least 15 minutes.
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Using a pipette bulb, draw the liquid up through the capillary tube to a point above the

upper timing mark.

Release the pressure and measure the time it takes for the liquid meniscus to fall from the

upper to the lower timing mark.

Repeat the measurement at least three times to ensure reproducibility.

Calculation:

The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where C is the

calibration constant of the viscometer and t is the average flow time.

The dynamic viscosity (η) can be calculated if the density (ρ) of the liquid is known: η = ν *

ρ.

Determination of Solubility
A qualitative and semi-quantitative assessment of solubility can be performed by the following

method.[9][10][11][12]

Methodology:

Preparation of Saturated Solution:

Add an excess amount of dodecaethylene glycol to a known volume of the desired

solvent in a sealed container.

Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

Separation and Quantification:

Allow any undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution).
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Evaporate the solvent from the withdrawn sample under reduced pressure or gentle

heating.

Weigh the remaining solid residue (the dissolved dodecaethylene glycol).

Calculation:

The solubility is expressed as the mass of solute per volume or mass of solvent (e.g.,

g/100 mL or g/100 g).

Application in Drug Development: A Workflow for
Antibody-Drug Conjugate (ADC) Synthesis
Dodecaethylene glycol and other PEG derivatives are frequently used as linkers in the

construction of ADCs. The PEG linker enhances the solubility and stability of the ADC and

provides a spacer between the antibody and the cytotoxic payload.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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